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Compound of Interest

Compound Name: 2-Bromo-1h-phenalen-1-one

Cat. No.: B15492300 Get Quote

For Immediate Reference: Treat 2-Bromo-1h-phenalen-1-one as Hazardous Waste. Due to its

chemical structure as a brominated organic compound and the known hazards of its parent

compound, phenalen-1-one, all researchers, scientists, and drug development professionals

must handle the disposal of 2-Bromo-1h-phenalen-1-one with stringent safety protocols. This

guide provides essential, immediate safety and logistical information for its proper disposal.

While a specific Safety Data Sheet (SDS) for 2-Bromo-1h-phenalen-1-one is not readily

available in public databases, the following procedures are based on the known hazards of

phenalen-1-one and the general guidelines for the disposal of halogenated organic

compounds. Phenalen-1-one is known to be a photosensitizer and can be toxic to aquatic life.

[1] It is also classified as an irritant, causing skin and eye irritation, and may cause respiratory

irritation.[2] The presence of a bromine atom likely enhances these toxicological properties.

Therefore, it is imperative to manage this compound as hazardous material.

Immediate Safety and Handling for Disposal
Prior to initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including but not limited to:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat
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All handling of 2-Bromo-1h-phenalen-1-one, including preparation for disposal, should be

conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label a dedicated, leak-proof, and chemically compatible waste container as

"Hazardous Waste: 2-Bromo-1h-phenalen-1-one".

Crucially, do not mix this brominated organic waste with non-halogenated chemical waste.

[3] Co-mingling can complicate the disposal process and significantly increase costs.

Waste Collection:

Collect all materials contaminated with 2-Bromo-1h-phenalen-1-one, including unused

product, reaction byproducts, contaminated labware (e.g., filter paper, weighing boats),

and personal protective equipment, in the designated hazardous waste container.

For liquid waste containing this compound, use a separate, clearly labeled container.

Container Management:

Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with as much information as possible about the waste, including the

chemical name and any known or suspected hazards.

Record Keeping:
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Maintain accurate records of the amount of 2-Bromo-1h-phenalen-1-one being disposed

of, in accordance with your institution's and local regulations.

Quantitative Data Summary
Parameter Value/Information Source/Rationale

Hazard Classification (Inferred)
Hazardous Waste, Irritant,

Potential Environmental Toxin

Based on data for phenalen-1-

one[1][2] and general

classification of brominated

organic compounds.

Primary Disposal Method
Incineration at a licensed

hazardous waste facility

General best practice for

halogenated organic

compounds.[3]

Prohibited Disposal Methods
Drain disposal, regular trash

disposal

To prevent environmental

contamination.

Personal Protective Equipment

Chemical-resistant gloves,

safety goggles/face shield, lab

coat

Standard laboratory safety

protocol for hazardous

chemicals.
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Caption: Decision-making and procedural flow for the safe disposal of 2-Bromo-1h-phenalen-
1-one.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of 2-Bromo-1h-phenalen-1-one, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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